Triphenylphosphine

• CAS No.: 603-35-0
• Product Name: Triphenylphosphine
• Molecular Formula: C18H15P; (C6H5)3P; (C6H5)3P; C18H15P
• Molecular Weight: 262.3 g/mol
• IUPAC Name: triphenylphosphane
• Standard InChI: InChI=1S/C18H15P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• Standard InChIKey: RIOQSEWOXXDEQQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
• Boiling Point: greater than 680 °F at 760 mm Hg (NTP, 1992); MORE THAN 360 °C; 377 °C
• Colorform: MONOCLINIC PLATELETS OR PRISMS FROM ETHER; WHITE CRYSTALLINE SOLID
• Density: 1.194 at 77 °F (NTP, 1992); 1.075 @ 80 °C/4 °C; 1.1 g/cm³
• Flash Point: 356 °F (NTP, 1992); 180 °C OC.; 182 °C c.c.
• Melting Point: 176 °F (NTP, 1992); 80.0 °C; 80.5 °C; 80 °C
• Physical Description: Triphenyl phosphine appears as white crystals. (NTP, 1992); DryPowder; OtherSolid, Liquid; PelletsLargeCrystals; ODOURLESS WHITE CRYSTALS.
• Description: Triphenyl phosphine appears as white crystals. (NTP, 1992)
• Related CAS: 6399-81-1 (hydrobromide)
• Solubility: Insoluble (NTP, 1992); FREELY SOL IN ETHER; SOL IN BENZENE, CHLOROFORM, GLACIAL ACETIC ACID; LESS SOL IN ALCOHOL; PRACTICALLY INSOL IN WATER; SOL IN CARBON TETRACHLORIDE; Solubility in water, mg/l at 25 °C: 0.09 (very poor)
• Synonyms: EPCAT-P; JC 263; NSC 10; NSC 215203; P 100; P 100 (accelerator); PP 200; PP 360; PPH 3; TPP; Triphenylphosphane; Triphenylphosphide; Triphenylphosphine; Triphenylphosphorus; PPh3
• Vapor Pressure: Vapor pressure, Pa at 50 °C: 0.017
• PubChem Compound: 11776
• Last Modified: Nov 11 2021